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Compound of Interest

Compound Name: Trioctylamine-d6

Cat. No.: B12404221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical characteristics of

Trioctylamine-d6. It is intended to be a valuable resource for researchers, scientists, and

professionals involved in drug development and other scientific endeavors where this

compound is utilized.

Disclaimer: Specific experimental data for Trioctylamine-d6 is not readily available in

published literature. The data presented in this guide is for the non-deuterated form,

Trioctylamine. The physical properties of an isotopically labeled compound such as

Trioctylamine-d6 are expected to be very similar to its non-deuterated counterpart. However,

slight variations may exist, and the provided data should be used as a close approximation.

Core Physical and Chemical Properties
Trioctylamine is a tertiary amine that is a clear, colorless to pale yellow liquid at room

temperature.[1][2] It is characterized by its long hydrocarbon chains, which contribute to its

hydrophobic nature.[3] While it is soluble in many organic solvents like ethanol, ether, and

chloroform, it is insoluble in water.[1][4]

Summary of Physical Characteristics
The following table summarizes the key physical and chemical properties of Trioctylamine.
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Property Value Reference

Chemical Formula C₂₄H₅₁N

Molecular Weight 353.67 g/mol

Appearance
Clear, colorless to pale yellow

liquid

Odor Ammonia-like

Density 0.809 g/mL at 25 °C

0.810 g/mL at 20 °C

Melting Point -34 °C

Boiling Point 365-367 °C at 760 mmHg

164-168 °C at 0.7 mmHg

Flash Point 168 °C (closed cup)

Solubility in Water Insoluble

Solubility in Organic Solvents
Soluble in ethanol, benzene,

chloroform

Refractive Index n20/D 1.449

Experimental Protocols
Detailed experimental protocols are essential for the accurate determination of the physical

properties of high molecular weight amines like Trioctylamine. Below are methodologies for key

experiments.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a high-boiling-point liquid like Trioctylamine, distillation under reduced pressure is

often employed.

Protocol:
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Apparatus Setup: Assemble a distillation apparatus consisting of a round-bottom flask, a

distillation head with a thermometer, a condenser, and a receiving flask. Connect the

apparatus to a vacuum source.

Sample Preparation: Place a measured volume of Trioctylamine into the round-bottom flask

along with boiling chips to ensure smooth boiling.

Heating and Evacuation: Begin to gently heat the flask while gradually reducing the pressure

to the desired level (e.g., 0.7 mmHg).

Equilibrium and Measurement: Observe the temperature as the liquid begins to boil and the

vapor condenses. The boiling point is the stable temperature reading on the thermometer as

the condensate is collected in the receiving flask.

Determination of Density
The density of a liquid can be determined using a pycnometer, which is a flask with a precise

volume.

Protocol:

Pycnometer Preparation: Thoroughly clean and dry a pycnometer of a known volume.

Weighing (Empty): Accurately weigh the empty, dry pycnometer.

Filling: Fill the pycnometer with Trioctylamine, ensuring there are no air bubbles. The

temperature of the sample should be controlled and recorded (e.g., 25 °C).

Weighing (Filled): Weigh the pycnometer filled with the amine.

Calculation: The density is calculated by dividing the mass of the amine (filled weight minus

empty weight) by the volume of the pycnometer.

Application in Experimental Workflows: Solvent
Extraction
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Trioctylamine is widely used as an extractant in liquid-liquid extraction processes, particularly

for the separation of metal ions and organic acids from aqueous solutions. The following

diagram illustrates a typical experimental workflow for such an application.
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Click to download full resolution via product page

Caption: Experimental workflow for liquid-liquid extraction using Trioctylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12404221?utm_src=pdf-body-img
https://www.benchchem.com/product/b12404221?utm_src=pdf-custom-synthesis
https://www.sx-chem.ltd/products/pesticide-intermediates/trioctylamine-cas-1116-76-3.html
https://www.ottokemi.com/amines/trioctylamine-95.aspx
https://www.ottokemi.com/amines/trioctylamine-95.aspx
https://www.lookchem.com/ProductWholeProperty_LCPL503136.htm
https://www.atamanchemicals.com/trioctylamine_u29391/
https://www.benchchem.com/product/b12404221#trioctylamine-d6-physical-characteristics
https://www.benchchem.com/product/b12404221#trioctylamine-d6-physical-characteristics
https://www.benchchem.com/product/b12404221#trioctylamine-d6-physical-characteristics
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12404221?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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